(5E)-Isovitamin D3/(5E)-isocholecalciferol
(5E)-Isovitamin D3/(5E)-isocholecalciferol
Brand Name:
Vulcanchem
CAS No.:
42607-12-5
VCID:
VC0142313
InChI:
InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h11-13,19,21,24-26,28H,6-10,14-18H2,1-5H3/b22-12+,23-13+/t21-,24+,25-,26+,27-/m1/s1
SMILES:
CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
(5E)-Isovitamin D3/(5E)-isocholecalciferol
CAS No.: 42607-12-5
Reference Standards
VCID: VC0142313
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
| CAS No. | 42607-12-5 |
|---|---|
| Product Name | (5E)-Isovitamin D3/(5E)-isocholecalciferol |
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (1S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylcyclohex-3-en-1-ol |
| Standard InChI | InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h11-13,19,21,24-26,28H,6-10,14-18H2,1-5H3/b22-12+,23-13+/t21-,24+,25-,26+,27-/m1/s1 |
| Standard InChIKey | LMBGVVOJTGHJNP-FVUVGDFOSA-N |
| Isomeric SMILES | CC\1=CC[C@@H](C/C1=C\C=C\2/CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)CCCC(C)C)C)O |
| SMILES | CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O |
| Canonical SMILES | CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O |
| Synonyms | (1S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-Dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methyl-3-cyclohexen-1-ol; (3β,5E,7E)-9,10-Secocholesta-1(10),5,7-trien-3-ol; 5E-Isocalciol; Toxisterol3 D2; |
| PubChem Compound | 5314031 |
| Last Modified | Nov 11 2021 |
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